Cas no 163252-36-6 (Clevudine)

• Product Name: Clevudine
• CAS No: 163252-36-6
• MF: C₁₀H₁₃FN₂O₅
• MW: 260.219026327133
• MDL: MFCD00935785
• CID: 65682
• PubChem ID: 73115
• Update Time: 2025-04-18

Clevudine Chemical and Physical Properties

Names and Identifiers

• 1-((2S,3R,4S,5S)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• Levovir
• 2'-Fluoro-5-methylarabinosyluracil
• 1-[(2S,3R,4S,5S)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• Clevudine
• 1-(2''-DEOXY-2''-FLUORO--L-ARABINOFURANOSYL)-5-METHYLURACIL
• Clevudine(Levovir)
• CLEVUDINE: 1-(2''-DEOXY-2''-FLUORO-SS-L-ARABINOFURANOSYL)-5-METHYLURACIL
• L-FMAU
• 2'-F-2'-ara-dT
• 1-(2'-DEOXY-2'-FLUORO-BETA-L-ARABINOFURANOSYL)-5-METHYLURACIL
• CLEVUDINE, 1-(2'-DEOXY-2'-FLUORO-β-L-ARABINOFURANOSYL)-5-METHYLURACIL
• Clevudine (Levovir)
• IN51MVP5F1
• 1-(2-Deoxy-2-fluoro-beta-L-arabinofuranosyl)thymine
• 1-[(2S,3R,4S,5S)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• Clevudine [USAN:INN]
• 2'-Fluoro-2'-deoxyt
• UNII-IN51MVP5F1
• 2'-Fluoro-5-methyl-.beta.-L-arabinofuranosyluracil
• MFCD00935785
• CLEVUDINE [INN]
• 1-(2-Deoxy-2-fluoro-ss-L-arabinofuranosyl)-5-methyl-2,4-(1H,3H)-pyrimidinedione
• Revovir
• DB06683
• 163252-36-6
• Q1100864
• CLEVUDINE [USAN]
• EN300-7388490
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-
• CHEMBL458875
• BP-58600
• NCGC00371259-05
• s3001
• 1-(2-deoxy-2-fluoro-beta-l-arabinofuranosyl) thymine
• 1027764-72-2
• 1-(2-DEOXY-2-FLUORO-.BETA.-L-ARABINOFURANOSYL)THYMINE
• AC-1177
• MLS006011168
• DTXSID2057659
• GBBJCSTXCAQSSJ-XQXXSGGOSA-N
• D03537
• A855725
• Clevudine (Form 2)
• 1-[(2S,3R,4S,5S)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-4-hydroxy-5-methyl-pyrimidin-2-one
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-beta-L-arabinofuranosyl)-5-methyl-
• CCG-267053
• SMR004702937
• 1-[(2S,3R,4S,5S)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CHEBI:135964
• 2'-Fluoro-5-methyl-beta-L-arabinofuranosyluracil
• CLEVUDINE [WHO-DD]
• DS-3428
• AKOS015951181
• 2,4(1H,3H)-Pyrimidinedione, 1-(2-deoxy-2-fluoro-.beta.-L-arabinofuranosyl)-5-methyl-
• A-L-arabinofuranosyl)-5-methyl-
• Clevudine (USAN)
• CLEVUDINE [MI]
• AM807730
• 1-(2-Deoxy-2-fluoro-beta-L-arabinofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
• NS00068073
• SCHEMBL233494
• DA-62390
• Clevudine (Levovir)?
• 1-(2'-Deoxy-2'-fluoro-beta-L-arabinofuranosyl)-5-methyluracil; L-FMAU; 1-(2-Deoxy-2-fluoro-beta-L-arabinofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione;

• MDL： MFCD00935785
• Inchi： 1S/C10H13FN2O5/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6+,7-,9-/m0/s1
• InChI Key： GBBJCSTXCAQSSJ-XQXXSGGOSA-N
• SMILES： F[C@H]1[C@@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H](CO)[C@@H]1O

Computed Properties

• Exact Mass: 260.081
• Monoisotopic Mass: 260.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.1

Experimental Properties

• Density: 1.55
• Melting Point: 184-185°
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.592
• PSA: 104.55000
• LogP: -1.56630
• Specific Rotation: D25 -111.77° (c = 0.23 in methanol)

Clevudine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Toxicity：LD50 in mice, rats (mg/kg): >5000, >3000 orally (Painter)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides